Cas no 2270907-81-6 (3-(2-Piperidin-4-yl-ethyl)-benzoic acid methyl ester)

• Product Name: 3-(2-Piperidin-4-yl-ethyl)-benzoic acid methyl ester
• CAS No: 2270907-81-6
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• MDL: MFCD31614019
• CID: 4786036
• Update Time: 2025-05-28

3-(2-Piperidin-4-yl-ethyl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-Piperidin-4-yl-ethyl)-benzoic acid methyl ester
• Methyl 3-(2-(piperidin-4-yl)ethyl)benzoate

• MDL： MFCD31614019
• Inchi： 1S/C15H21NO2/c1-18-15(17)14-4-2-3-13(11-14)6-5-12-7-9-16-10-8-12/h2-4,11-12,16H,5-10H2,1H3
• InChI Key： GCTOIHFQSYNBRU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)CCC1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3

Additional information on 3-(2-Piperidin-4-yl-ethyl)-benzoic acid methyl ester

Comprehensive Overview of 3-(2-Piperidin-4-yl-ethyl)-benzoic acid methyl ester (CAS No. 2270907-81-6)

3-(2-Piperidin-4-yl-ethyl)-benzoic acid methyl ester (CAS No. 2270907-81-6) is a chemically synthesized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its piperidine and benzoic acid methyl ester moieties, exhibits unique structural properties that make it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for novel therapeutics targeting neurological and metabolic disorders.

The compound's molecular structure, featuring a piperidine ring linked to a benzoic acid methyl ester via an ethyl spacer, offers versatility in chemical modifications. This adaptability aligns with current trends in fragment-based drug design and small molecule optimization, which are hot topics in modern medicinal chemistry. Its CAS No. 2270907-81-6 serves as a critical identifier for researchers sourcing high-purity samples for structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, 3-(2-Piperidin-4-yl-ethyl)-benzoic acid methyl ester has been explored in virtual screening libraries due to its favorable lipophilicity and hydrogen bonding capacity. These properties are frequently searched by computational chemists investigating blood-brain barrier permeability or GPCR-targeted compounds. The ester group also makes it a candidate for prodrug development, a trending approach to enhance drug bioavailability.

From a synthetic chemistry perspective, the compound's piperidine-ethyl-benzene scaffold is structurally analogous to several FDA-approved drugs, driving interest in its patent landscape and generic synthesis routes. Laboratory protocols often highlight its preparation through Pd-catalyzed coupling reactions or reductive amination techniques—methods commonly queried in academic search engines. Recent publications have investigated its chiral resolution potential, addressing the growing demand for enantiomerically pure intermediates.

Analytical characterization of CAS No. 2270907-81-6 typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular emphasis on its proton environment around the piperidine nitrogen. These methodologies align with industry standards for quality control in pharmaceutical manufacturing, a subject of increasing regulatory scrutiny. Stability studies under various pH conditions are also relevant, given the compound's potential ester hydrolysis sensitivity.

Emerging applications in bioconjugation chemistry have positioned this compound as a candidate for developing targeted drug delivery systems. Its secondary amine functionality allows for linker attachment to antibodies or peptides, a technique widely discussed in ADC (antibody-drug conjugate) research forums. Such innovations respond to the oncology community's search for precision medicine solutions with reduced systemic toxicity.

Environmental and safety profiles of 3-(2-Piperidin-4-yl-ethyl)-benzoic acid methyl ester are frequently addressed in REACH compliance documentation, reflecting the chemical industry's focus on green chemistry principles. While not classified as hazardous under current regulations, proper handling procedures for laboratory-scale synthesis remain essential—a topic thoroughly covered in chemical safety databases and SDS documentation.

The commercial availability of CAS No. 2270907-81-6 through specialty chemical suppliers has expanded significantly, with procurement inquiries often focusing on bulk pricing, custom synthesis options, and GMP-grade quantities. Market analysts note growing demand from contract research organizations (CROs) engaged in preclinical development pipelines, particularly for CNS disorders.

Future research directions may explore the compound's utility in proteolysis targeting chimeras (PROTACs) or as a covalent inhibitor scaffold—areas generating substantial buzz in drug discovery conferences. Its structural features also suggest potential in allosteric modulator design, addressing the pharmaceutical industry's need for selective receptor targeting strategies beyond traditional active-site binding.